Cas no 1361745-94-9 (3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361745-94-9
• MF: C₁₉H₁₀Cl₄N₂
• MW: 408.108100414276
• CID: 4913013
• Update Time: 2025-05-28

3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C19H10Cl4N2/c20-13-3-1-4-14(21)17(13)12-9-11(7-8-24)10-25-19(12)18-15(22)5-2-6-16(18)23/h1-6,9-10H,7H2
• InChI Key： CFPVUGIOBZJZFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=CC(CC#N)=CN=C1C1C(=CC=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 473
• XLogP3: 6.3
• Topological Polar Surface Area: 36.7

Additional information on 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile

Recent Advances in the Study of 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361745-94-9)

The compound 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361745-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activity, and potential as a drug candidate.

Recent literature indicates that 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile exhibits promising inhibitory effects on specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound acts as a potent inhibitor of protein kinases, which are critical targets in cancer therapy. The study utilized X-ray crystallography and molecular docking simulations to elucidate the binding mechanism of the compound to the kinase active site, providing valuable insights for further drug design.

Another significant advancement involves the optimization of the synthetic route for 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile. Researchers have developed a more efficient and scalable method, reducing the number of steps and improving overall yield. This breakthrough, detailed in a recent issue of Organic Process Research & Development, is expected to facilitate large-scale production and further preclinical evaluation of the compound.

In addition to its kinase inhibitory properties, preliminary in vivo studies have suggested that 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile may also possess anti-inflammatory and immunomodulatory effects. A 2023 study in the European Journal of Pharmacology reported that the compound significantly reduced cytokine production in murine models of autoimmune diseases, indicating its potential as a therapeutic agent for conditions such as rheumatoid arthritis and multiple sclerosis.

Despite these promising findings, challenges remain in the development of 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile as a drug candidate. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications to enhance the compound's pharmacokinetic properties while retaining its biological activity.

In conclusion, 3,2-Bis(2,6-dichlorophenyl)pyridine-5-acetonitrile (CAS: 1361745-94-9) represents a promising scaffold for the development of novel therapeutics, particularly in the areas of oncology and immunology. Continued research and optimization efforts are essential to fully realize its potential and advance it toward clinical applications.